Cas no 109904-25-8 (4,5,6,7-Tetrahydro-5-(triphenylmethyl)thieno3,2-cpyridine)

• Product Name: 4,5,6,7-Tetrahydro-5-(triphenylmethyl)thieno3,2-cpyridine
• CAS No: 109904-25-8
• MF: C₂₆H₂₃NS
• MW: 381.53252530098
• MDL: MFCD11655877
• CID: 128609
• PubChem ID: 13748461
• Update Time: 2025-06-08

4,5,6,7-Tetrahydro-5-(triphenylmethyl)thieno3,2-cpyridine Chemical and Physical Properties

Names and Identifiers

• 5-Trityl-4,5,6,7-tetrahydrothieno[3,2-c]pyridine
• 4,5,6,7-Tetrahydro-5-(triphenylmethyl)thieno[3,2-c]pyridine
• 4,5,6,7-Tetrahydro-5
• 5-trityl-6,7-dihydro-4H-thieno[3,2-c]pyridine
• N-trityl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine
• Thieno[3,2-c]pyridine,4,5,6,7-tetrahydro-5-(triphenylmethyl)-
• 5-triphenylmethyl 4,5,6,7-tetrahydro thieno [3,2-c] pyridine
• 5-trityl-4,5,6,7-tetrahydro-tieno[3,2-c]pyridine
• THI049
• Thieno[3,2-c]pyridine,4,5,6,7-tetrahydro-5-(triphenylmethyl)
• Zidovudine impurity G
• 5-Trityl-4,5,6,7-tetrahydrothieno[3,2-c]pyridin
• 4,5,6,7-Tetrahydro-5-tritylthieno[3,2-c]pyridine
• 5,6,7,7a-Tetrahydro-5-(triphenylMethyl)thieno[3,2-c]pyridine
• Thieno[3,2-c]pyridine, 4,5,6,7-tetrahydro-5-(triphenylmethyl)-
• SCHEMBL1669641
• D88142
• Thieno[3,2-c]pyridine, 4,5,6,7-tetrahydro-5-(triph
• DTXSID40548310
• 5-(Triphenylmethyl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridine
• AKOS015840992
• 5-Trityl-4,5,6,7-tetrahydro-thieno[3,2-c]pyridine
• 109904-25-8
• 5-(TRIPHENYLMETHYL)-4H,5H,6H,7H-THIENO[3,2-C]PYRIDINE
• FZKZMCVLPGUJJQ-UHFFFAOYSA-N
• FT-0675060
• 5-(TRIPHENYLMETHYL)-4H,6H,7H-THIENO[3,2-C]PYRIDINE
• 4,5,6,7-Tetrahydro-5-(triphenylmethyl)thieno3,2-cpyridine

• MDL： MFCD11655877
• Inchi： 1S/C26H23NS/c1-4-10-22(11-5-1)26(23-12-6-2-7-13-23,24-14-8-3-9-15-24)27-18-16-25-21(20-27)17-19-28-25/h1-15,17,19H,16,18,20H2
• InChI Key： FZKZMCVLPGUJJQ-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1CCN(C2)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 381.15500
• Monoisotopic Mass: 381.15512091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.5Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.2

Experimental Properties

• Melting Point: 950C
• Refractive Index: 1.652
• PSA: 31.48000
• LogP: 6.03620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds

Additional information on 4,5,6,7-Tetrahydro-5-(triphenylmethyl)thieno3,2-cpyridine

Professional Introduction to 4,5,6,7-Tetrahydro-5-(triphenylmethyl)thieno[3,2-cpyridine (CAS No. 109904-25-8)

4,5,6,7-Tetrahydro-5-(triphenylmethyl)thieno[3,2-cpyridine (CAS No. 109904-25-8) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and pharmacological properties. This compound belongs to the thienopyridine class, which is characterized by the fusion of a thiophene ring with a pyridine ring, creating a scaffold that is highly versatile for drug design. The presence of a triphenylmethyl substituent at the 5-position of the thieno[3,2-cpyridine core enhances its lipophilicity and binding affinity, making it a promising candidate for various therapeutic applications.

The structure of 4,5,6,7-Tetrahydro-5-(triphenylmethyl)thieno[3,2-cpyridine features a rigid bicyclic system with nitrogen atoms at both rings, which contributes to its ability to interact with biological targets in multiple ways. This compound has been extensively studied for its potential in modulating neurological and cardiovascular pathways. Recent advancements in medicinal chemistry have highlighted its role as a key intermediate in the synthesis of novel bioactive molecules.

In recent years, research has focused on leveraging the thienopyridine scaffold for the development of drugs targeting central nervous system (CNS) disorders. The triphenylmethyl group not only improves solubility and metabolic stability but also enhances receptor binding affinity. Studies have demonstrated that derivatives of this compound exhibit significant neuroprotective effects by inhibiting oxidative stress and modulating neurotransmitter release. These findings have opened new avenues for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

Additionally, the pharmacokinetic profile of 4,5,6,7-Tetrahydro-5-(triphenylmethyl)thieno[3,2-cpyridine has been thoroughly evaluated in preclinical studies. Its favorable bioavailability and reduced toxicity make it an attractive candidate for further development into therapeutic agents. Researchers have also explored its potential in treating cardiovascular diseases by investigating its effects on platelet aggregation and vascular tone. The compound's ability to interact with multiple targets suggests broad therapeutic implications.

The synthesis of 4,5,6,7-Tetrahydro-5-(triphenylmethyl)thieno[3,2-cpyridine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to optimize the process, including transition metal catalysis and asymmetric synthesis techniques. These approaches have enabled the production of enantiomerically pure forms of the compound, which are crucial for evaluating its pharmacological activity without interference from racemic impurities.

Recent publications have reported novel derivatives of this compound that exhibit enhanced pharmacological properties compared to the parent molecule. For instance, modifications at the 2-position of the thienopyridine ring have led to compounds with improved binding affinity to specific receptors. These derivatives are being tested in clinical trials for their efficacy in treating CNS disorders and other metabolic conditions.

The role of computational chemistry in designing and optimizing thienopyridine-based drugs cannot be overstated. Molecular modeling techniques have been used to predict the binding modes of 4,5,6,7-Tetrahydro-5-(triphenylmethyl)thieno[3,2-cpyridine with target proteins. This has facilitated rational drug design by identifying key interactions that can be modified to improve drug efficacy and reduce side effects. Such computational approaches are integral to modern pharmaceutical research and development.

In conclusion,4,5,6,7-Tetrahydro-5-(triphenylmethyl)thieno[3,2-cpyridine (CAS No. 109904-25-8) represents a significant advancement in medicinal chemistry due to its unique structural features and promising pharmacological properties. Ongoing research continues to uncover new therapeutic applications for this compound and its derivatives. As our understanding of biological pathways expands, thienopyridine-based molecules like this one are poised to play a crucial role in addressing some of the most challenging diseases faced by humanity.